(17Z,19Z,21E,23E,25E)-4,6,8,10,12,14,16,27-Octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one

• CAS No.: 480-49-9
• Product Name: (17Z,19Z,21E,23E,25E)-4,6,8,10,12,14,16,27-Octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• Molecular Formula: C35H58O11
• Molecular Weight: 654.8 g/mol
• IUPAC Name: (17Z,19Z,21E,23E,25E)-4,6,8,10,12,14,16,27-octahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• Standard InChI: InChI=1S/C35H58O11/c1-4-5-11-16-31(42)34-33(44)22-29(40)20-27(38)18-25(36)17-26(37)19-28(39)21-32(43)23(2)14-12-9-7-6-8-10-13-15-30(41)24(3)46-35(34)45/h6-10,12-15,24-34,36-44H,4-5,11,16-22H2,1-3H3/b7-6+,10-8+,12-9-,15-13+,23-14-
• Standard InChIKey: IMQSIXYSKPIGPD-ZPXVTHDFSA-N
• Isomeric SMILES: CCCCCC(C1C(CC(CC(CC(CC(CC(CC(/C(=C\C=C/C=C/C=C/C=C/C(C(OC1=O)C)O)/C)O)O)O)O)O)O)O)O
• SMILES: CCCCCC(C1C(CC(CC(CC(CC(CC(CC(C(=CC=CC=CC=CC=CC(C(OC1=O)C)O)C)O)O)O)O)O)O)O)O
• Canonical SMILES: CCCCCC(C1C(CC(CC(CC(CC(CC(CC(C(=CC=CC=CC=CC=CC(C(OC1=O)C)O)C)O)O)O)O)O)O)O)O
• Appearance: Solid powder
• Description: A complex of polyene antibiotics obtained from Streptomyces filipinensis. Filipin III alters membrane function by interfering with membrane sterols, inhibits mitochondrial respiration, and is proposed as an antifungal agent. Filipins I, II, and IV are less important.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Desoxylagosin; Filimarisin; Filipin; Filipin I; Filipin II; Filipin III; Filipin IV; NSC 3364; NSC-3364; NSC3364; U 5956; U-5956; U5956
• Reference: 1: Vanier MT, Latour P. Laboratory diagnosis of Niemann-Pick disease type C: the filipin staining test. Methods Cell Biol. 2015;126:357-75. doi: 10.1016/bs.mcb.2014.10.028. Epub 2015 Jan 14. PubMed PMID: 25665455.; 2: Payero TD, Vicente CM, Rumbero Á, Barreales EG, Santos-Aberturas J, de Pedro A, Aparicio JF. Functional analysis of filipin tailoring genes from Streptomyces filipinensis reveals alternative routes in filipin III biosynthesis and yields bioactive derivatives. Microb Cell Fact. 2015 Aug 7;14:114. doi: 10.1186/s12934-015-0307-4. PubMed PMID: 26246267; PubMed Central PMCID: PMC4527110.; 3: Wilhelm LP, Voilquin L, Kobayashi T, Tomasetto C, Alpy F. Intracellular and Plasma Membrane Cholesterol Labeling and Quantification Using Filipin and GFP-D4. Methods Mol Biol. 2019;1949:137-152. doi: 10.1007/978-1-4939-9136-5_11. PubMed PMID: 30790254.; 4: Milhaud J. Permeabilizing action of filipin III on model membranes through a filipin-phospholipid binding. Biochim Biophys Acta. 1992 Apr 13;1105(2):307-18. PubMed PMID: 1375101.; 5: Koukalová A, Pokorná Š, Fišer R, Kopecký V Jr, Humpolíčková J, Černý J, Hof M. Membrane activity of the pentaene macrolide didehydroroflamycoin in model lipid bilayers. Biochim Biophys Acta. 2015 Feb;1848(2):444-52. doi: 10.1016/j.bbamem.2014.10.038. Epub 2014 Nov 4. PubMed PMID: 25450349.; 6: Loura LM, Castanho MA, Fedorov A, Prieto M. A photophysical study of the polyene antibiotic filipin. Self-aggregation and filipin--ergosterol interaction. Biochim Biophys Acta. 2001 Feb 9;1510(1-2):125-35. PubMed PMID: 11342153.; 7: McGookey DJ, Fagerberg K, Anderson RG. Filipin-cholesterol complexes form in uncoated vesicle membrane derived from coated vesicles during receptor-mediated endocytosis of low density lipoprotein. J Cell Biol. 1983 May;96(5):1273-8. PubMed PMID: 6132922; PubMed Central PMCID: PMC2112663.; 8: Maxfield FR, Wüstner D. Analysis of cholesterol trafficking with fluorescent probes. Methods Cell Biol. 2012;108:367-93. doi: 10.1016/B978-0-12-386487-1.00017-1. PubMed PMID: 22325611; PubMed Central PMCID: PMC3626500.; 9: Samedova AA, Kasumov KhM. [Mechanism of action of macrolide antibiotic filipin on cell and lipid membranes]. Antibiot Khimioter. 2009;54(11-12):44-52. Review. Russian. PubMed PMID: 20583567.; 10: Kessel RG, Tung HN, Roberts R. Filipin-sterol complexes in the plasma membrane of zebrafish spermatozoa. Anat Rec. 1985 Aug;212(4):358-63. PubMed PMID: 4073552.; 11: Duindam HJ, Vrensen GF, Otto C, Puppels GJ, Greve J. New approach to assess the cholesterol distribution in the eye lens: confocal Raman microspectroscopy and filipin cytochemistry. J Lipid Res. 1995 May;36(5):1139-46. PubMed PMID: 7658162.; 12: Lopes SC, Goormaghtigh E, Cabral BJ, Castanho MA. Filipin orientation revealed by linear dichroism. Implication for a model of action. J Am Chem Soc. 2004 May 5;126(17):5396-402. PubMed PMID: 15113211.; 13: Rintoul DA, Neungton N, Silbert DF. Isolation and characterization of filipin-resistant LM cell variants not auxotrophic for sterol. J Lipid Res. 1982 Mar;23(3):405-9. PubMed PMID: 7077154.; 14: Rejman J, Bragonzi A, Conese M. Role of clathrin- and caveolae-mediated endocytosis in gene transfer mediated by lipo- and polyplexes. Mol Ther. 2005 Sep;12(3):468-74. PubMed PMID: 15963763.; 15: Sekiya T, Takenawa T, Nozawa Y. Reorganization of membrane cholesterol during membrane fusion in myogenesis in vitro: a study using the filipin-cholesterol complex. Cell Struct Funct. 1984 Jun;9(2):143-55. PubMed PMID: 6498947.; 16: Boutté Y, Men S, Grebe M. Fluorescent in situ visualization of sterols in Arabidopsis roots. Nat Protoc. 2011 Apr;6(4):446-56. doi: 10.1038/nprot.2011.323. Epub 2011 Mar 18. PubMed PMID: 21412273.; 17: Orci L, Miller RG, Montesano R, Perrelet A, Amherdt M, Vassalli P. Opposite polarity of filipin-induced deformations in the membrane of condensing vacuoles and zymogen granules. Science. 1980 Nov 28;210(4473):1019-21. PubMed PMID: 7434010.; 18: Brajtburg J, Medoff G, Kobayashi GS, Elberg S. Influence of extracellular K+ or Mg2+ on the stages of the antifungal effects of amphotericin B and filipin. Antimicrob Agents Chemother. 1980 Oct;18(4):593-7. PubMed PMID: 7004343; PubMed Central PMCID: PMC284055.; 19: Sigismund S, Argenzio E, Tosoni D, Cavallaro E, Polo S, Di Fiore PP. Clathrin-mediated internalization is essential for sustained EGFR signaling but dispensable for degradation. Dev Cell. 2008 Aug;15(2):209-19. doi: 10.1016/j.devcel.2008.06.012. PubMed PMID: 18694561.; 20: Simons HL, Severs NJ. Plasmalemmal vesicles and the effects of sterol-binding agents in rabbit aortic endothelium. J Cell Sci. 1986 Jul;83:141-53. PubMed PMID: 3805137.
• PubChem Compound: 5351457
• Last Modified: Nov 11 2021